Cas no 1196044-39-9 (2-Iodomethyl-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 2-Iodomethyl-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1196044-39-9
• MF: C₁₃H₁₆INO₂
• MW: 345.176115989685
• CID: 2156543
• Update Time: 2025-05-19

2-Iodomethyl-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Iodomethyl-pyrrolidine-1-carboxylic acid benzyl ester
• benzyl 2-(iodomethyl)pyrrolidine-1-carboxylate
• (S)-Benzyl 2-(iodomethyl)pyrrolidine-1-carboxylate
• AM91080
• 2-Iodomethylpyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C13H16INO2/c14-9-12-7-4-8-15(12)13(16)17-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2
• InChI Key： RKUASCJHUMQZEQ-UHFFFAOYSA-N
• SMILES： ICC1CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Topological Polar Surface Area: 29.5

Additional information on 2-Iodomethyl-pyrrolidine-1-carboxylic acid benzyl ester

Comprehensive Overview of 2-Iodomethyl-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1196044-39-9)

2-Iodomethyl-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1196044-39-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This pyrrolidine derivative features a benzyl ester group and an iodomethyl substituent, making it a versatile intermediate for constructing complex molecular architectures. Its unique structural properties have garnered significant attention in drug discovery, particularly in the development of bioactive molecules targeting neurological and metabolic disorders.

The growing demand for heterocyclic compounds like 2-Iodomethyl-pyrrolidine-1-carboxylic acid benzyl ester aligns with trends in precision medicine and small-molecule therapeutics. Researchers frequently search for "pyrrolidine-based building blocks" or "iodomethyl reagents for C-C coupling," reflecting its relevance in modern synthetic chemistry. The compound’s CAS No. 1196044-39-9 serves as a critical identifier in patent literature and regulatory documentation, ensuring traceability in industrial applications.

From a synthetic perspective, the benzyl ester moiety in 2-Iodomethyl-pyrrolidine-1-carboxylic acid benzyl ester offers hydrolytic stability, facilitating controlled deprotection under mild conditions. This feature is particularly valuable in peptide mimetics and prodrug design, where selective ester cleavage is required. Recent studies highlight its utility in cross-coupling reactions, leveraging the iodomethyl group for palladium-catalyzed transformations—a hot topic in "green chemistry" and "atom-efficient synthesis" discussions.

Analytical characterization of CAS No. 1196044-39-9 typically involves NMR spectroscopy and mass spectrometry, with purity thresholds exceeding 98% for research-grade material. Storage recommendations emphasize protection from light and moisture, given the sensitivity of the iodoalkyl functionality. These protocols align with best practices for handling air-sensitive reagents, a common query among synthetic chemists.

In the context of drug discovery, this compound’s pyrrolidine scaffold mirrors motifs found in FDA-approved drugs, such as kinase inhibitors and GPCR modulators. Its application in "fragment-based drug design" (FBDD) is increasingly documented, addressing user searches like "pyrrolidine fragments for lead optimization." Furthermore, its role in stereoselective synthesis caters to the rising demand for chiral intermediates in asymmetric catalysis.

Regulatory compliance for 2-Iodomethyl-pyrrolidine-1-carboxylic acid benzyl ester adheres to global chemical inventories (e.g., TSCA, REACH), with no restrictions under controlled substance regulations. This ensures unimpeded use in academic and industrial R&D, a key consideration for procurement specialists searching for "non-scheduled synthetic intermediates."

Future prospects for CAS No. 1196044-39-9 include explorations in bioconjugation chemistry and targeted drug delivery, areas dominating current "chem-bio interface" research. Its adaptability to high-throughput screening workflows further solidifies its position as a staple in medicinal chemistry toolkits.